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Compound of Interest

Compound Name: 1-Methylimidazole-d3-1

Cat. No.: B1456928

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 1-Methylimidazole-d3. The following procedures are based
on established best practices for handling imidazole-based compounds to ensure laboratory
personnel's safety.

Hazard Summary

1-Methylimidazole-d3, while deuterated, should be handled with the same precautions as its
non-deuterated counterpart, 1-Methylimidazole. The primary hazards associated with 1-
Methylimidazole include:

o Toxicity: It is harmful if swallowed and toxic in contact with skin.[1][2][3]
o Corrosivity: It causes severe skin burns and serious eye damage.[1][2][3][4][5][6]
» Reproductive Hazards: It may damage fertility or the unborn child.[4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.
The following table summarizes the required PPE for handling 1-Methylimidazole-d3.[7]
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Specifications & Best

Body Part PPE Recommendation .
Practices
Chemical safety goggles with Must meet ANSI Z87.1 or
side shields or a face shield European Standard EN166.[7]
Eyes/Face )
worn over safety glasses.[4][5] Protects against splashes and
[7] dust.[7]
Tested according to EN 374.[4]
Hand Chemical-resistant gloves Check for pinholes before use
ands
(e.g., Nitrile rubber).[4][7][8] and practice proper glove
removal.[8]
) ) Should be fully buttoned with
A flame-resistant or chemical- ] )
Body sleeves extending to the wrist.

resistant lab coat.[5][7][8]

[7](8]

Respiratory

Use of a respirator with a
particle filter is recommended,
especially when dust may be

generated.[7]

Work should be conducted in a
certified laboratory chemical
fume hood.[8]

Feet

Closed-toe, closed-heel shoes

that cover the entire foot.[7]

Protects against spills and

falling objects.[7]

Quantitative Data

The following table summarizes key quantitative data for the non-deuterated form, 1-

Methylimidazole, which is expected to be very similar for 1-Methylimidazole-d3.
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Property Value

Molecular Formula C4H3D3N2

Boiling Point 198 °C @ 760 mm Hg[3]
Density 1.030 g/cm3[3]

pH 11.3 (100g/I H20)[3]
Flash Point 92 °C (197.6 °F)[3]
Autoignition Temperature 525 °C (977 °F)[3]

Experimental Workflow

A systematic approach is crucial for safely handling 1-Methylimidazole-d3. The following
diagram illustrates the procedural workflow from preparation to disposal.
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A procedural workflow for the safe handling of 1-Methylimidazole-d3.
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Operational Plan

1. Preparation:
Ensure that a certified chemical fume hood is available and functioning correctly.[8]
Verify that an emergency eyewash station and safety shower are accessible.
Confirm that all necessary PPE is available and in good condition.

. Handling and Experimentation:

Conduct all handling of 1-Methylimidazole-d3 within a chemical fume hood to minimize
inhalation exposure.[8]

When transferring the compound, avoid generating dust.
Keep containers tightly closed when not in use.[8]
Avoid contact with skin, eyes, and clothing.[4][8]
. Post-Experiment:
Decontaminate all equipment that has come into contact with the compound.

Carefully remove and dispose of contaminated PPE, such as gloves, in the designated
waste stream.[7][8]

Wash hands and any exposed skin thoroughly with soap and water after handling.[7][8]

Disposal Plan

Proper disposal of 1-Methylimidazole-d3 and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Chemical Waste:

o Dispose of chemical waste in accordance with national and local regulations.[7]
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o Collect all waste containing 1-Methylimidazole-d3 in a clearly labeled, sealed container.

o Do not mix with other waste streams unless explicitly permitted.

e Contaminated Materials:

o Treat uncleaned containers as you would the product itself.[7]

o Dispose of contaminated lab supplies (e.g., pipette tips, weighing boats) in the designated
solid chemical waste container.

e Consult EHS:

o Always consult your institution's Environmental Health and Safety (EHS) department for
specific guidance on waste pickup and disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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